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N-(4-Chloro-2,5-dimethoxyphenyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide N-(4-Chloro-2,5-dimethoxyphenyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide
Brand Name: Vulcanchem
CAS No.: 331847-99-5
VCID: VC0405024
InChI: InChI=1S/C19H15Cl3N2O4/c1-9-16(18(24-28-9)17-10(20)5-4-6-11(17)21)19(25)23-13-8-14(26-2)12(22)7-15(13)27-3/h4-8H,1-3H3,(H,23,25)
SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3=CC(=C(C=C3OC)Cl)OC
Molecular Formula: C19H15Cl3N2O4
Molecular Weight: 441.7g/mol

N-(4-Chloro-2,5-dimethoxyphenyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide

CAS No.: 331847-99-5

Main Products

VCID: VC0405024

Molecular Formula: C19H15Cl3N2O4

Molecular Weight: 441.7g/mol

N-(4-Chloro-2,5-dimethoxyphenyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide - 331847-99-5

CAS No. 331847-99-5
Product Name N-(4-Chloro-2,5-dimethoxyphenyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide
Molecular Formula C19H15Cl3N2O4
Molecular Weight 441.7g/mol
IUPAC Name N-(4-chloro-2,5-dimethoxyphenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
Standard InChI InChI=1S/C19H15Cl3N2O4/c1-9-16(18(24-28-9)17-10(20)5-4-6-11(17)21)19(25)23-13-8-14(26-2)12(22)7-15(13)27-3/h4-8H,1-3H3,(H,23,25)
Standard InChIKey VXHGWIXQSBNGFU-UHFFFAOYSA-N
SMILES CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3=CC(=C(C=C3OC)Cl)OC
Canonical SMILES CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3=CC(=C(C=C3OC)Cl)OC
PubChem Compound 1050479
Last Modified Nov 11 2021
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